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Compound of Interest

Compound Name:
2,4-Dimethoxy-4'-

hydroxybenzophenone

CAS No.: 41351-30-8

Cat. No.: B150991

Get Quote

This document provides a detailed experimental protocol for the synthesis of 2,4-dimethoxy-
4'-hydroxybenzophenone, a valuable intermediate in medicinal chemistry and materials

science. The synthesis is achieved through a two-step process involving a Friedel-Crafts

acylation followed by a selective demethylation.

Reaction Scheme
Step 1: Friedel-Crafts Acylation

Step 1: Friedel-Crafts Acylation Reaction

Step 2: Selective Demethylation

Step 2: Selective Demethylation Reaction
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The following table summarizes the quantitative data for the synthesis of 2,4-dimethoxy-4'-
hydroxybenzophenone.
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Compoun

d

Molecular

Weight (

g/mol )

Amount

(mmol)
Mass (g)

Volume

(mL)
Yield (%)

Melting

Point (°C)

Step 1:

Friedel-

Crafts

Acylation

1,3-

Dimethoxy

benzene

138.16 50 6.91 6.3 - -

4-

Methoxybe

nzoyl

chloride

170.59 50 8.53 - - -

Aluminum

chloride

(AlCl₃)

133.34 60 8.00 - - -

2,4,4'-

Trimethoxy

benzophen

one

272.29 - - - ~85-95 98-100

Step 2:

Selective

Demethylat

ion

2,4,4'-

Trimethoxy

benzophen

one

272.29 40 10.89 - - -

Aluminum

chloride

(AlCl₃)

133.34 120 16.00 - - -
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2,4-

Dimethoxy-

4'-

hydroxybe

nzophenon

e

258.27 - - - ~70-80 185-188

Experimental Protocols
Step 1: Synthesis of 2,4,4'-Trimethoxybenzophenone via
Friedel-Crafts Acylation
This procedure details the acylation of 1,3-dimethoxybenzene with 4-methoxybenzoyl chloride

using aluminum chloride as a Lewis acid catalyst.[1][2][3]

Materials:

1,3-Dimethoxybenzene (50 mmol, 6.91 g)

4-Methoxybenzoyl chloride (50 mmol, 8.53 g)

Anhydrous aluminum chloride (AlCl₃) (60 mmol, 8.00 g)

Anhydrous dichloromethane (DCM, 150 mL)

Hydrochloric acid (HCl), 1 M aqueous solution (100 mL)

Saturated sodium bicarbonate (NaHCO₃) solution (50 mL)

Brine (saturated NaCl solution) (50 mL)

Anhydrous magnesium sulfate (MgSO₄)

Methanol for recrystallization

Procedure:
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To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, and a nitrogen inlet, add anhydrous aluminum chloride (60 mmol, 8.00 g) and

anhydrous dichloromethane (100 mL).

Cool the suspension to 0 °C in an ice bath.

Slowly add a solution of 4-methoxybenzoyl chloride (50 mmol, 8.53 g) in anhydrous

dichloromethane (25 mL) to the stirred suspension over 15 minutes.

To the resulting mixture, add a solution of 1,3-dimethoxybenzene (50 mmol, 6.91 g) in

anhydrous dichloromethane (25 mL) dropwise over 30 minutes, maintaining the temperature

at 0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 3-4 hours. The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).

Upon completion, carefully pour the reaction mixture into a beaker containing 100 mL of ice-

cold 1 M HCl solution with vigorous stirring to quench the reaction.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with dichloromethane (2 x 50 mL).

Combine the organic layers and wash sequentially with 1 M HCl (50 mL), saturated sodium

bicarbonate solution (50 mL), and brine (50 mL).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude 2,4,4'-trimethoxybenzophenone by recrystallization from methanol to yield a

crystalline solid.

Step 2: Selective Demethylation to 2,4-Dimethoxy-4'-
hydroxybenzophenone
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This protocol describes the selective demethylation of the 4'-methoxy group of 2,4,4'-

trimethoxybenzophenone.

Materials:

2,4,4'-Trimethoxybenzophenone (40 mmol, 10.89 g)

Anhydrous aluminum chloride (AlCl₃) (120 mmol, 16.00 g)

Anhydrous toluene (200 mL)

Hydrochloric acid (HCl), 2 M aqueous solution (150 mL)

Ethyl acetate (for extraction)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Ethanol for recrystallization

Procedure:

In a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser

under a nitrogen atmosphere, suspend 2,4,4'-trimethoxybenzophenone (40 mmol, 10.89 g)

in anhydrous toluene (200 mL).

Carefully add anhydrous aluminum chloride (120 mmol, 16.00 g) in portions to the stirred

suspension. The addition is exothermic.

Heat the reaction mixture to 80 °C and maintain for 4-6 hours. Monitor the reaction progress

by TLC.

After the reaction is complete, cool the mixture to room temperature and then carefully pour

it onto a mixture of crushed ice and 150 mL of 2 M HCl.
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Stir the mixture until all solids have dissolved. Transfer to a separatory funnel.

Separate the layers and extract the aqueous phase with ethyl acetate (3 x 75 mL).

Combine the organic extracts and wash with water, saturated sodium bicarbonate solution,

and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under

reduced pressure.

Purify the resulting crude solid by recrystallization from ethanol to afford pure 2,4-
dimethoxy-4'-hydroxybenzophenone.

Mandatory Visualization
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Experimental Workflow for the Synthesis of 2,4-Dimethoxy-4'-hydroxybenzophenone

Reactants (Step 1)

Step 1: Friedel-Crafts Acylation

Intermediate

Step 2: Selective Demethylation

Final Product

1,3-Dimethoxybenzene

Mix Reactants with AlCl₃ in DCM at 0°C

4-Methoxybenzoyl chloride

Stir at Room Temperature (3-4h)

Quench with 1M HCl

Work-up (Extraction & Wash)

Purification (Recrystallization from Methanol)

2,4,4'-Trimethoxybenzophenone

Isolate Intermediate

React with AlCl₃ in Toluene at 80°C (4-6h)

Quench with Ice & 2M HCl

Work-up (Extraction & Wash)

Purification (Recrystallization from Ethanol)

2,4-Dimethoxy-4'-hydroxybenzophenone

Obtain Final Product

Click to download full resolution via product page

Caption: Synthesis workflow for 2,4-dimethoxy-4'-hydroxybenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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